![molecular formula C27H45NO2 B8082376 Spirosolan-3-ol CAS No. 79464-64-5](/img/structure/B8082376.png)
Spirosolan-3-ol
Overview
Description
Soladulcidine is a natural product found in Solanum lyratum, Solanum kieseritzkii, and other organisms with data available.
Scientific Research Applications
Synthesis of Solanidine: The reduction of tomatid-5-ene-3β-ol, a steroidal spirosolane alkaloid, leads to the synthesis of solanidine, a main alkaloid from the potato plant S. tuberosum L. (Schreiber & Rönsch, 1965).
Spirosolane Alkaloids from Solanum Arboreum: New 3-aminospirosolane steroidal alkaloids have been identified in Solanum arboreum. These compounds are significant due to their unique structures and potential biological activities (Maxwell et al., 1996).
Configuration of Spirosolane Alkaloids: X-ray analysis of tomatidine hydroiodide has helped determine the stereochemistry of the spiroaminoketal moiety of spirosolane alkaloids (Höhne et al., 1967).
Reactivity of Solasodine: Study on solasodine, a steroid alkaloid sapogenin from the Solanum family, reveals significant insights into its transformation and potential for large-scale production of steroid hormones (Jastrzebska & Morzycki, 2017).
Cytotoxic Activity: Steroidal glycosides from Solanum plants, including spirosolane, have been examined for their cytotoxic activity against various cell lines, showing potential in cancer treatment (Ikeda et al., 2003).
Biosynthesis of Spirosolane Alkaloids: Studies on the biosynthesis of spirosolane alkaloids in Solanaceae provide insights into their formation and potential applications in pharmaceuticals (Tschesche & Spindler, 1978).
Fragmentation Study of Spirosolane-Type Glycoalkaloids: Analyzing the fragmentation of spirosolane glycoalkaloids contributes to understanding their structure and biological roles (Lelario et al., 2016).
Diosgenin, a Plant Steroid: Diosgenin, another steroidal compound, shows potential as a megakaryocytic differentiation inducer, indicating its relevance in medical applications (Beneytout et al., 1995).
properties
IUPAC Name |
5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol | |
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InChI |
InChI=1S/C27H45NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28-29H,5-15H2,1-4H3 | |
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InChI Key |
XYNPYHXGMWJBLV-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C)NC1 | |
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Molecular Formula |
C27H45NO2 | |
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DSSTOX Substance ID |
DTXSID50859106 | |
Record name | Spirosolan-3-ol | |
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Molecular Weight |
415.7 g/mol | |
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Physical Description |
Solid | |
Record name | Tomatidine | |
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CAS RN |
77-59-8, 79464-64-5 | |
Record name | Tomatidine | |
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Record name | Tomatidine | |
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Melting Point |
210 - 211 °C | |
Record name | Tomatidine | |
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